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Compound of Interest

Compound Name: 4-tert-Butyl-2-chlorophenol

Cat. No.: B165052 Get Quote

An In-depth Technical Guide to 4-tert-Butyl-2-chlorophenol

This technical guide provides a comprehensive overview of 4-tert-Butyl-2-chlorophenol, a
chemical compound of interest to researchers, scientists, and professionals in drug

development. This document details its chemical identity, physicochemical properties,

synthesis protocols, and biological significance.

Chemical Identity
IUPAC Name: 4-tert-butyl-2-chlorophenol[1]

Synonyms:

2-Chloro-4-tert-butylphenol[2]

Phenol, 2-chloro-4-(1,1-dimethylethyl)-[2][3]

Phenol, 4-tert-butyl-2-chloro-[2][3]

NSC 8464[2]

CAS Registry Number: 98-28-2[2][3]
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The following table summarizes the key quantitative data for 4-tert-Butyl-2-chlorophenol.

Property Value Reference

Molecular Formula C₁₀H₁₃ClO [1][4]

Molecular Weight 184.66 g/mol [1]

Appearance Colorless or white solid [5]

Melting Point 42.8 °C [5]

Boiling Point 85-86 °C [6]

Density 1.099 g/cm³ at 20 °C [6]

pKa 8.71 ± 0.18 (Predicted) [4]

LogP (Octanol/Water Partition

Coefficient)
3.343 [7]

Experimental Protocols
Synthesis of 4-tert-Butyl-2-chlorophenol
A common laboratory-scale synthesis involves the chlorination of 4-tert-butylphenol using

sulfuryl chloride (SO₂Cl₂).[7][8]

Materials:

4-tert-butylphenol

Sulfuryl chloride (SO₂Cl₂)

Dichloromethane (CH₂Cl₂)

Methanol (MeOH)

Water

Ethyl acetate
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Anhydrous sodium sulfate (Na₂SO₄)

Petroleum ether

Procedure:

Dissolve 4-tert-butylphenol (e.g., 40.0 g, 0.27 mol) and SO₂Cl₂ (e.g., 37.5 g, 0.28 mol) in

CH₂Cl₂ in a reaction vessel.[7][8]

Cool the mixture to 0°C in an ice bath.[7][8]

Slowly add MeOH (e.g., 9.0 g, 0.28 mol) to the reaction mixture.[7][8]

After the addition is complete, allow the mixture to stir overnight at room temperature.[7][8]

Quench the reaction by adding water (e.g., 200 mL).[8]

Extract the aqueous layer with ethyl acetate.[7][8]

Combine the organic layers and dry over anhydrous Na₂SO₄.[8]

Filter the solution and concentrate it under vacuum to remove the solvent.[8]

Purify the resulting residue by column chromatography using a mixture of petroleum ether

and ethyl acetate (e.g., 50:1) as the eluent to yield pure 4-tert-butyl-2-chlorophenol.[7][8]

Analytical Methods
The identification and quantification of 4-tert-Butyl-2-chlorophenol are typically performed

using chromatographic techniques.

High-Performance Liquid Chromatography (HPLC):

Principle: HPLC separates components of a mixture based on their differential partitioning

between a stationary phase and a mobile phase under high pressure.

Application: Used to determine the concentration of 4-tert-butylphenol and its degradation

products like 4-tert-butylcatechol.[9]
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Gas Chromatography-Mass Spectrometry (GC-MS):

Principle: GC separates volatile compounds in a mixture, which are then ionized and

detected by a mass spectrometer based on their mass-to-charge ratio.

Application: Employed for the analysis of metabolites of 4-tert-butylphenol, such as 3,3-

dimethyl-2-butanone.[9] It is also used in the analysis of its parent compound, crufomate,

and its metabolites.[10]

Biological Activity and Signaling
4-tert-Butyl-2-chlorophenol exhibits antimicrobial properties and is used in various industrial

and household products.[2][7] Its mechanism of action is believed to involve interactions with

biological macromolecules. The phenolic hydroxyl group can form hydrogen bonds with

proteins and enzymes, potentially disrupting their function.[7] The tert-butyl group introduces

steric hindrance that can influence its binding and reactivity.[7]

In environmental contexts, certain microorganisms can degrade 4-tert-Butyl-2-chlorophenol.
For instance, the bacterium Sphingobium fuliginis can utilize it as a carbon source. The

degradation pathway involves an initial hydroxylation to form 4-tert-butylcatechol, which then

undergoes meta-cleavage.[9]

Furthermore, 4-tert-Butyl-2-chlorophenol is a known metabolite of the organophosphate

insecticide crufomate.[10] In rats, crufomate is metabolized in the small intestine to several

compounds, including 4-tert-Butyl-2-chlorophenol and its glucuronide conjugate.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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